Cas no 485828-86-2 (2-(Methylthio)-3-pyridineacetonitrile)
485828-86-2 structure
Product Name:2-(Methylthio)-3-pyridineacetonitrile
CAS No:485828-86-2
MF:C8H8N2S
MW:164.227519989014
CID:2649203
PubChem ID:84764830
Update Time:2025-04-21
2-(Methylthio)-3-pyridineacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 485828-86-2
- 2-(Methylthio)-3-pyridineacetonitrile
- DTXSID201286033
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- Inchi: 1S/C8H8N2S/c1-11-8-7(4-5-9)3-2-6-10-8/h2-3,6H,4H2,1H3
- InChI Key: YCRGGMVQSXJBRO-UHFFFAOYSA-N
- SMILES: S(C)C1C(=CC=CN=1)CC#N
Computed Properties
- Exact Mass: 164.04081944Da
- Monoisotopic Mass: 164.04081944Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62Ų
2-(Methylthio)-3-pyridineacetonitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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